Cas no 27970-49-6 (3-Propoxyprop-2-enal)

• Product Name: 3-Propoxyprop-2-enal
• CAS No: 27970-49-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 2839030
• PubChem ID: 71356222
• Update Time: 2025-04-21

3-Propoxyprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-propoxyprop-2-enal
• DTXSID90780369
• 27970-49-6
• 3-Propoxyprop-2-enal

• Inchi： 1S/C6H10O2/c1-2-5-8-6-3-4-7/h3-4,6H,2,5H2,1H3
• InChI Key： RXHPENFRMNRFKI-UHFFFAOYSA-N
• SMILES： O(C=CC=O)CCC

Computed Properties

• Exact Mass: 114.068079557Da
• Monoisotopic Mass: 114.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų